Cas no 1094750-85-2 (4-Bromo-2-ethoxybenzyl alcohol)

4-Bromo-2-ethoxybenzyl alcohol is a brominated aromatic compound featuring both ethoxy and hydroxymethyl functional groups. Its structure makes it a versatile intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals and agrochemicals. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, while the ethoxy and alcohol groups provide additional reactivity for derivatization. This compound is valued for its stability under standard conditions and its compatibility with a range of reaction conditions, making it suitable for multi-step synthetic routes. Its well-defined reactivity profile ensures consistent performance in applications requiring precise molecular modifications.
4-Bromo-2-ethoxybenzyl alcohol structure
1094750-85-2 structure
Product Name:4-Bromo-2-ethoxybenzyl alcohol
CAS No:1094750-85-2
MF:C9H11BrO2
MW:231.086442232132
MDL:MFCD11652000
CID:1192129
PubChem ID:70699472
Update Time:2025-09-28

4-Bromo-2-ethoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • (4-bromo-2-ethoxyphenyl)methanol
    • 4-Bromo-2-ethoxybenzyl alcohol;
    • DTXSID10742666
    • 4-Bromo-2-ethoxybenzyl alcohol
    • DB-084304
    • SCHEMBL16898219
    • MFCD11652000
    • 4-Bromo-2-ethoxybenzylalcohol
    • AKOS024438358
    • BS-25477
    • CS-0193176
    • 1094750-85-2
    • E90565
    • MDL: MFCD11652000
    • Inchi: 1S/C9H11BrO2/c1-2-12-9-5-8(10)4-3-7(9)6-11/h3-5,11H,2,6H2,1H3
    • InChI Key: AZSHSHCSQMPIEB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(CO)=C(C=1)OCC

Computed Properties

  • Exact Mass: 229.99400
  • Monoisotopic Mass: 229.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46000
  • LogP: 2.34010

4-Bromo-2-ethoxybenzyl alcohol Security Information

4-Bromo-2-ethoxybenzyl alcohol Customs Data

  • HS CODE:2909499000
  • Customs Data:

    China Customs Code:

    2909499000

    Overview:

    2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

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4-Bromo-2-ethoxybenzyl alcohol Suppliers

Amadis Chemical Company Limited
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(CAS:1094750-85-2)4-Bromo-2-ethoxybenzyl alcohol
Order Number:A1102586
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:35
Price ($):432.0
Email:sales@amadischem.com

Additional information on 4-Bromo-2-ethoxybenzyl alcohol

Comprehensive Guide to 4-Bromo-2-ethoxybenzyl alcohol (CAS No. 1094750-85-2): Properties, Applications, and Market Trends

4-Bromo-2-ethoxybenzyl alcohol (CAS No. 1094750-85-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This brominated benzyl alcohol derivative features a unique molecular structure combining an ethoxy group and a bromine substituent, making it a valuable intermediate in synthetic chemistry. With the rise of green chemistry and sustainable synthesis, researchers are increasingly exploring eco-friendly applications of such compounds.

The compound's molecular formula (C9H11BrO2) and structural features contribute to its versatility. The presence of both hydroxyl and ethoxy functional groups allows for diverse chemical transformations, while the bromine atom serves as an excellent leaving group in nucleophilic substitution reactions. These characteristics make 4-Bromo-2-ethoxybenzyl alcohol particularly useful in developing active pharmaceutical ingredients (APIs) and specialty chemicals.

Recent studies highlight the compound's potential in drug discovery programs, especially for central nervous system (CNS) targeting molecules. The ethoxybenzyl moiety is known to influence blood-brain barrier penetration, making derivatives of this compound interesting candidates for neurological therapies. Additionally, its application in material science, particularly in the synthesis of liquid crystal intermediates, has attracted attention from the electronics industry.

From a market perspective, the demand for high-purity brominated intermediates like 4-Bromo-2-ethoxybenzyl alcohol continues to grow. Pharmaceutical companies seek reliable suppliers offering GMP-grade materials with consistent quality. The compound's storage stability and handling requirements are frequently discussed topics among procurement specialists, emphasizing the need for proper moisture control and light-sensitive packaging solutions.

Analytical characterization of 1094750-85-2 typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry. Researchers emphasize the importance of structural confirmation through these techniques, especially when the compound is used in regulatory submissions. The development of novel synthetic routes for this material remains an active area of investigation, with recent patents focusing on catalytic bromination methods and flow chemistry approaches.

Environmental considerations surrounding brominated compounds have led to innovations in waste management protocols and recycling processes. Manufacturers are implementing closed-loop systems to minimize ecological impact while maintaining cost efficiency. These developments align with growing industry standards for responsible chemical production and corporate sustainability goals.

Looking forward, the applications of 4-Bromo-2-ethoxybenzyl alcohol may expand into bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. Its structural features make it suitable for creating linker molecules in these cutting-edge therapeutic approaches. As personalized medicine advances, the demand for specialized intermediates like this compound is expected to rise significantly.

For researchers working with 1094750-85-2, understanding its solubility profile in various organic solvents is crucial for reaction optimization. The compound demonstrates particular affinity for polar aprotic solvents, which is valuable information for process chemists designing scale-up procedures. Recent publications have also explored its crystallization behavior, providing insights for purification strategies.

The safety profile of 4-Bromo-2-ethoxybenzyl alcohol remains an important consideration. While not classified as hazardous under standard regulations, proper laboratory handling practices should always be followed. Material safety data sheets (MSDS) typically recommend using personal protective equipment and working in well-ventilated areas when handling this chemical.

In conclusion, 4-Bromo-2-ethoxybenzyl alcohol (CAS No. 1094750-85-2) represents an important building block in modern synthetic chemistry. Its combination of reactivity, structural versatility, and application potential ensures its continued relevance across multiple scientific disciplines. As research into targeted drug delivery and advanced materials progresses, this compound will likely play an increasingly significant role in scientific innovation.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1094750-85-2)4-Bromo-2-ethoxybenzyl alcohol
A1102586
Purity:99%
Quantity:5g
Price ($):432.0
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